Cas no 51069-26-2 (Methyl quinuclidine-4-carboxylate)

• Product name: Methyl quinuclidine-4-carboxylate
• CAS No: 51069-26-2
• MF: C₉H₁₅NO₂
• MW: 169.2209
• MDL: MFCD18374586
• CID: 1011677
• PubChem ID: 14810792

Methyl quinuclidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl quinuclidine-4-carboxylate
• methyl 1-azabicyclo[2.2.2]octane-4-carboxylate
• Methyl 4-Quinuclidinecarboxylate
• 1-aza-bicyclo[2.2.2]octane-4-carboxylic acid methyl ester
• 4-Methoxycarbonyl-chinuclidin
• AGN-PC-002MNG
• AK146177
• Chinuclidin-4-carbonsaeure-methylester
• quinuclidine-4-carboxylic acid methyl ester
• 1-Azabicyclo[2.2.2]octane-4-carboxylic acid methyl ester
• BCA06926
• Z1255392874
• F71074
• A849605
• 51069-26-2
• AKOS022186407
• DB-352052
• METHYLQUINUCLIDINE-4-CARBOXYLATE
• CS-0148009
• Quinuclidine-4-carboxylic acid methyl ester; hydrochloride
• EN300-761650
• DB-335474

• MDL： MFCD18374586
• Inchi： InChI=1S/C9H15NO2/c1-12-8(11)9-2-5-10(6-3-9)7-4-9/h2-7H2,1H3
• InChI Key： IEVLTLPETASBIA-UHFFFAOYSA-N
• SMILES： COC(=O)C12CCN(CC1)CC2

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.12
• Melting Point: 48-49 ºC
• Boiling Point: 214 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.515
• PSA: 29.54

Methyl quinuclidine-4-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C(BD267710)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl quinuclidine-4-carboxylate

Methyl Quinuclidine-4-carboxylate (CAS No. 51069-26-2): Properties, Applications, and Market Insights

Methyl quinuclidine-4-carboxylate (CAS No. 51069-26-2) is a specialized organic compound with a unique quinuclidine backbone and ester functionality. This molecule has garnered significant attention in pharmaceutical and chemical research due to its structural versatility and potential applications. The methyl quinuclidine-4-carboxylate structure features a bicyclic amine core, making it a valuable intermediate in synthetic chemistry.

The chemical properties of methyl quinuclidine-4-carboxylate include a molecular formula of C9H15NO2 and a molecular weight of 169.22 g/mol. Its quinuclidine-4-carboxylate derivative nature contributes to its stability and reactivity, which are crucial for various synthetic pathways. Researchers often explore methyl quinuclidine-4-carboxylate synthesis methods to optimize yield and purity for industrial applications.

One of the most discussed topics in recent scientific literature is the role of methyl quinuclidine-4-carboxylate in drug discovery. The compound's rigid bicyclic structure serves as a scaffold for designing novel bioactive molecules. Its quinuclidine-based pharmacophores are particularly relevant in developing central nervous system (CNS) therapeutics, aligning with current trends in neurological research.

In material science, methyl quinuclidine-4-carboxylate applications extend to the development of advanced polymers and catalysts. The ester group in quinuclidine-4-carboxylate derivatives allows for further functionalization, enabling the creation of tailored materials with specific properties. This versatility answers the growing market demand for customizable chemical building blocks.

The global market for methyl quinuclidine-4-carboxylate suppliers has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Current methyl quinuclidine-4-carboxylate price trends reflect its increasing importance in research and development sectors. Quality control remains a critical factor, with methyl quinuclidine-4-carboxylate purity standards being strictly maintained by reputable manufacturers.

Environmental considerations have become increasingly important in chemical production. The sustainable synthesis of methyl quinuclidine-4-carboxylate has emerged as a key research area, addressing the industry's need for greener processes. This aligns with frequently searched topics about eco-friendly chemical synthesis in academic and industrial circles.

Analytical techniques for methyl quinuclidine-4-carboxylate characterization typically include NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quality assessment, which are essential for research and industrial applications. The spectral data of methyl quinuclidine-4-carboxylate serves as important references for scientists working with this compound.

Storage and handling of methyl quinuclidine-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage conditions (typically cool and dry environments) help maintain the compound's stability over extended periods. This information addresses common queries about methyl quinuclidine-4-carboxylate storage requirements from laboratory professionals.

Recent patent literature reveals growing interest in methyl quinuclidine-4-carboxylate derivatives for various applications. The compound's structural features make it particularly valuable for creating novel chemical entities with potential biological activity. This development responds to the pharmaceutical industry's continuous search for new molecular scaffolds.

For researchers considering methyl quinuclidine-4-carboxylate for chemical synthesis, several published protocols detail optimized reaction conditions. These resources help address common challenges in working with this specialized building block, providing valuable guidance for both academic and industrial chemists.

The future outlook for methyl quinuclidine-4-carboxylate research appears promising, with potential applications expanding beyond current uses. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may play an increasingly important role in various scientific disciplines.